Cas no 1181669-30-6 (3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1181669-30-6
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 6315962
• PubChem ID: 51663897
• Update Time: 2025-06-14

3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• MFCD11917998
• 1181669-30-6
• AKOS015948392
• CS-0282670
• EN300-736768
• 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• 3-methyl-1-phenylpyrazolo[3,4-b]pyridin-5-amine

• Inchi： 1S/C13H12N4/c1-9-12-7-10(14)8-15-13(12)17(16-9)11-5-3-2-4-6-11/h2-8H,14H2,1H3
• InChI Key： GJNNMWSYRCMPIE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=CC(=CN=2)N)C(C)=N1

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine

Comprehensive Overview of 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1181669-30-6): Properties, Applications, and Research Insights

The compound 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1181669-30-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique pyrazolo[3,4-b]pyridine scaffold makes it a versatile building block for drug discovery and functional materials. This article delves into its structural characteristics, synthetic pathways, and emerging applications, while addressing common queries such as "What is the solubility of 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine?" and "How is CAS 1181669-30-6 used in kinase inhibitor development?".

Structurally, 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine features a fused bicyclic system with a pyrazole ring adjacent to a pyridine moiety. The presence of the phenyl group at the 1-position and the methyl substituent at the 3-position enhances its lipophilicity, a property frequently explored in medicinal chemistry for blood-brain barrier penetration. Researchers often inquire about "How to synthesize 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine," with modern methods typically involving Pd-catalyzed cross-coupling or cyclization reactions under mild conditions.

In pharmaceutical contexts, this compound's amine functionality at the 5-position serves as a critical handle for derivatization, enabling the creation of targeted kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent publications highlight its role in developing therapeutics for neurodegenerative diseases, aligning with trending searches like "pyrazolo[3,4-b]pyridine derivatives in Alzheimer's research." Its CAS 1181669-30-6 identifier is frequently cited in patent literature for oncology applications, particularly in BTK and JAK inhibitor design.

Beyond biomedicine, 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine exhibits potential in optoelectronics due to its conjugated π-system. Materials scientists investigate its fluorescence properties, responding to queries such as "Can CAS 1181669-30-6 be used in OLEDs?" Preliminary studies suggest its derivatives could serve as blue-emitting materials, though stability optimization remains an active research area. The compound’s thermal stability (often searched as "thermal decomposition temperature of pyrazolo[3,4-b]pyridine amines") further supports such applications.

Analytical characterization of CAS 1181669-30-6 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds (>98%) being a common procurement criterion. Environmental and safety profiles are also frequently queried (e.g., "Is 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine biodegradable?"). Current data indicate moderate persistence in aquatic systems, warranting proper disposal protocols—a topic increasingly relevant to green chemistry initiatives.

In summary, 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1181669-30-6) represents a multifaceted compound bridging drug discovery and advanced materials. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms ensure sustained relevance. As research progresses, addressing trending questions like "What are the latest patents involving CAS 1181669-30-6?" will remain pivotal for stakeholders across academic and industrial sectors.